![molecular formula C16H20N2O4 B5678260 3-(5,6-dimethoxy-1-oxoisoquinolin-2(1H)-yl)-N,N-dimethylpropanamide](/img/structure/B5678260.png)
3-(5,6-dimethoxy-1-oxoisoquinolin-2(1H)-yl)-N,N-dimethylpropanamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 3-(5,6-dimethoxy-1-oxoisoquinolin-2(1H)-yl)-N,N-dimethylpropanamide involves complex chemical reactions, often starting from basic isoquinoline derivatives or related compounds. For instance, the synthesis and crystal structure of related compounds have been explored, demonstrating the intricate steps and conditions required to achieve the desired molecular architecture (Huang et al., 2005).
Molecular Structure Analysis
The molecular structure of compounds within this class is characterized by detailed crystallography and spectroscopy studies. For example, studies have elucidated the crystal structure of N-[(6-methoxy-4-oxo-1,4-dihydroquinolin-3-yl)methyl]-2,2-dimethylpropanamide, highlighting the triclinic system and intermolecular hydrogen bonds, which play a crucial role in its stability and reactivity (Junzo Hirano et al., 2004).
properties
IUPAC Name |
3-(5,6-dimethoxy-1-oxoisoquinolin-2-yl)-N,N-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4/c1-17(2)14(19)8-10-18-9-7-11-12(16(18)20)5-6-13(21-3)15(11)22-4/h5-7,9H,8,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COOLHQJZFKVARW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CCN1C=CC2=C(C1=O)C=CC(=C2OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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